Journal Name:Remote Sensing of Environment
Journal ISSN:0034-4257
IF:13.85
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/505733/description#description
Year of Origin:1969
Publisher:Elsevier Inc.
Number of Articles Per Year:516
Publishing Cycle:Monthly
OA or Not:Not
Decomposition of Ethane as a Hydrogen Rich Molecule on the Aluminum-Doped Boron Nitride Nanotube: A DFT Approach
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-05-04 , DOI: 10.1142/s1793292023500285
It is predictable that hydrogen gas will be used as the common main energy supply instead of fossil fuels in the near future. Studying hydrogen-production by using hydrogen-rich materials as a source of hydrogen on metal-free catalysts may be worthwhile. We studied the adsorption of ethane, as a hydrogen-rich molecule, on the one, two and three aluminum-doped boron nitride nanotubes using density functional theory. The interactions between any possible sides of ethane and any possible sites on AlB-doped BNNT were studied. The only adsorption has occurred from the carbon atom side of the ethane molecule on the doped aluminum atom site of the BNNT. After the adsorption process, the possible configurations of the intermediates and transition states to receive the decomposition reaction pathway of the ethane molecule were surveyed. The results showed that the ethane molecule was decomposed only on the two aluminum-doped BNNT to four hydrogen atoms.
Detail
Novel Synthesis of MXene/CeCr2O4 Nanocomposite and its Optimistic Characterizations for Energy Storage Applications
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-06-23 , DOI: 10.1142/s1793292023500480
Novel nanocomposite MXene/CeCr2O4 had been synthesized by means of inexpensive co-precipitation method. This paper reports the smooth nanocomposite of MXene/CeCr2O4 by co-precipitation method and the sol–gel route used for spinel cerium chromite (CeCr2O4) nanoparticles in which ethylene glycol chemical is exploited to restrain the accumulation of nanoparticles. The results show the formation of small nanoparticles with an average crystal crystalline size of CeCr2O4, MXene, MXene/CeCr2O4 nanocomposite is 37.9nm, 18.4nm, 11.15 nm, respectively. Characterizations, such as the X-ray diffraction (XRD), have demonstrated the amorphous nature of nanocomposite. The structural morphology [scanning electron microscopy (SEM)] shows the formation of nanocomposite with average particle size ofnm of about 0.59nm. Raman spectroscopy shows that chemical bonding, energy dispersive spectroscopy (EDS) and photoluminance spectroscopy were performed and 3.56eV is band gap energy calculated from UV spectra. A comprehensive peak was noticed at 1425cm−1 because of bending and stretching oscillations of O–H groups and zeta potential value=−19.1mV. All of these results confirmed the successful formation of nanocomposite of MXene/CeCr2O4. The resulting MXene/CeCr2O4 nanocomposite structure shows evidence of significant characteristics as compared to single material having much potential for numerous applications such as optical, energy storing and conductive applications.
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The Mn-Doped CsPbCl3 Perovskite Nanocrystals as a Photoluminescent Probe for Copper Ions Detection
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-04-07 , DOI: 10.1142/s1793292023500261
Trace detection of toxic heavy metal ions is a hot topic in the sensing research area, especially in the organic phase using inorganic fluorescent colloidal nanocrystals. We report Mn-doped CsPbCl3 perovskite nanocrystals (PNCs), which were synthesized via the hot-injection method, as a fluorescent probe for the detection of copper ions in hexane. The introduction of Mn altered the emission peak, and lower the toxicity of the probe material. The photoluminescence (PL) intensity of Mn-doped CsPbCl3 PNCs is significantly quenched after contact with the Cu2+ solution. The mechanism of Cu quenching is electron transfer, which is experimentally proved by analyzing the PL spectrum, absorption spectrum and PL decay lifetime. The sensor in solution shape and solid shape is both prepared and their detection range from 10 nM to 500 μM. The limit of detection in a low concentration area reaches 10 nM, showing great potential in sensing applications. This work expands the wavelength area of the Cu2+ detection probe by perovskite nanocrystals, and also improves the properties of probe material in optical performance, low toxicity, and stability.
Detail
Preparation and Characterization of Zn2MoO4(OH)2 Nanosheets with Photoelectric Activity
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-04-27 , DOI: 10.1142/s179329202350025x
The orthorhombic Zn2MoO4(OH)2 nanosheets have been prepared by using orthorhombic (NH4)2Mo4O13 nanosheets as a raw material. Under the irradiation of ultraviolet light, the photocurrent density produced by splitting water by using the Zn2MoO4(OH)2 nanosheets as a photocatalyst is 5.6 μA⋅cm−2, and the hydrogen production is 41.8 μmol ⋅ h−1⋅g−1, which is 4.7 times of the control ST01. The experimental results show that it is a photocatalyst with excellent photoelectric conversion efficiency.
Detail
Nanoparticles Surface Energy Effect on Mechanical Properties and Microscopic Deformation of 3D Heterogeneous Nanostructures
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-07-05 , DOI: 10.1142/s1793292023500534
Nanoparticle-contained graphene foam material has attracted many practical applications in recent years, which require an in-depth comprehension of the basic mechanics of these heterogenous materials. In this paper, the effect of nanoparticles surface energy on the mechanical properties of nanoparticle-filled graphene foam under uniaxial tension and compression is systematically studied by the coarse-grained molecular dynamics simulation method. The mechanical strength of these nanoparticle-filled graphene foam is directly influenced by tuning the nanoparticles surface energy. The varying peeling-off behaviors of graphene sheets influenced by the surface energy of nanoparticles are observed. The stress distribution under uniaxial compression and tension at different nanoparticles surface energy is also studied. The mechanical behavior of nanoparticle-filled graphene foam is directly dependent on nanoparticles surface energy. The results should be helpful not only to understand the micro mechanism of such nanomaterials, but also to the design of advanced composites and devices based on porous materials mixed with particles.
Detail
Molecular Scale Simulations of Coating Palmitic Acid Molecules on Aluminum Surface
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-03-22 , DOI: 10.1142/s1793292022501028
In this research, molecular dynamic (MD) simulations computation is applied to generally study the coating behavior of palmitic acid molecules and aluminum (Al) nanoparticle (ANP) surface through single and multi-molecule models. Changes and comparisons of adsorption distance, energy, effectiveness and stability are generally discussed in this study. Those obtained results indicate that the adsorption configuration of palmitic acid and Al has shown the adsorption polarity clearly. For carboxyl terminal of palmitic acid and Al surface, when their critical adsorption angle is around 60∘, its distance is within 9 Å. Besides, the decisive atomic group of palmitic acid molecule is carboxyl, whose oxygen atom with double bond can adsorb the Al atom stably. This adsorption effect and formation is close to the covalent bond. During the adsorption process, van der Waals force acts on the long-distance attraction, and the Coulomb force acts more critically as the short-range adsorption force. Finally, the gas coating has proper advantages over the liquid coating, as the erosion of Al surface is much lower when it is surrounded by gas-phased palmitic acid.
Detail
A Box-Shaped Triboelectric Nanogenerator for Basketball Training Monitoring
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-04-27 , DOI: 10.1142/s1793292023500078
The posture monitoring of basketball is very important for daily training and skill improvement, and the research and development of related sensor technology is extremely urgent. Here, we design a box-shaped triboelectric nanogenerator (BS-TENG) to harvest mechanical energy and serve as the smart sport sensor. The BS-TENG can realize two working modes, leading to harvest both active and passive mechanical energy. This unique box structure enables to be integrated on the floor, which can play the role of smart sport floor. Furthermore, under different basketball posture (such as walk with the ball, dribble and shoot), the BS-TENG can generate different voltage signal, which make BS-TENG can serve as the self-powered sport sensor. We think this design will promote the development of intelligent sports devices.
Detail
Efficient Detection of Biomarker of Radiation-Resistant Nasopharyngeal Carcinoma by Anchor Nucleic Acid Structure and DNase I Amplification
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-02-28 , DOI: 10.1142/s1793292023500133
Radiotherapy is a simple and effective method for the treatment of rhinitis cancer, but some patients are resistant to radiotherapy and affect the curative effect. Previous studies have confirmed that miR-205 can be used as a biomarker for the feasibility of radiotherapy in nasopharyngeal carcinoma (NPC). In this study, a biosensor for the detection of miR-205 was constructed by using graphene oxide (GO) and fluorescent DNA probes, and using DNase I to generate fluorescent signals for cyclic amplification. The results showed that the lowest detection limit of this sensor for detecting miR-205 was 475 pM, which was 4.86 times lower or 4.86 times better than that of conventional methods without amplification, and showed better detection specificity. It is expected to provide a convenient and effective tool for studying the radio resistance mechanism of NPC and for personalized therapy for NPC patients.
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Green Synthesis of Selenium Nanoparticles Using Luffa Cylindrica and its Biocompatibility Studies For Potential Biomedical Applications
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-06-07 , DOI: 10.1142/s179329202350042x
Selenium nanoparticles (SeNPs), due to their unique properties, have attracted researchers’ attention. Though SeNPs have been used for wide applications, the chemically synthesized one lacks stability due to aggregation, and it releases toxic byproducts. These drawbacks can be overcome by producing SeNPs using natural sources as reducing and capping agents. Luffa cylindrica is an immense source of phytochemical compounds reported for its potential therapeutical value towards cancer, asthma, and sinusitis. In the current study, we have synthesized SeNPs using leaf extract of L. cylindricaand evaluated its biocompatibility and haemocompatibility using peripheral blood mononuclear cells and erythrocytes respectively. The formation of SeNPs was confirmed by a color change from greenish yellow to ruby red during 6 h incubation at 40∘C and further confirmed by the maximum absorbance at 266nm and 380nm in the UV–Vis spectrum. The fingerprint regions of the Fourier-transform infrared spectroscopy spectrum between 1500cm−1 and 500cm−1 revealed the presence of phytoconstituents of L. cylindrica. The particle size analysis showed a size range of 100nm and zeta potential of −13.6 mV. Scanning electron micrograph showed flower-shaped surface morphology with a size range of 100nm. The erythrocytes treated with higher concentrations of LC-SeNPs showed less than 5% lysis compared to the positive control. Similarly, in the apoptosis assay, 80.45% of cells remained viable after being treated with LC-SeNPs, which is comparable with that of untreated control. Since the synthesized SeNPs possess biocompatibility and are less cytotoxic, they could be used in cardiac tissue engineering applications. However, further in vitro and in vivo studies are required to confirm its role in cardiac tissue engineering.
Detail
Dual Functional Si, N-Codoped Carbon Quantum Dots for Selective Fluorescence Sensing of Fe3+ and Visible-Light Photocatalysis of Organic Dyes
Remote Sensing of Environment ( IF 13.85 ) Pub Date: 2023-05-17 , DOI: 10.1142/s1793292023500340
This work reports a simple, low cost and eco-friendly one-step hydrothermal method to obtain Si- and N-doped carbon quantum dots (Si-N-CQDs) using only citric acid and (3-aminopropyl) trimethoxysilane. These codoped Si-N-CQDs demonstrated 0D spherical morphology and an average size of ∼2.54 nm as well as good solubility in water and high quantum yield equal to 14.3%. Fluorescence emission of these Si-N-CQDs was quenched selectively under the presence of Fe3+. Based on this property, we developed a very sensitive sensor capable of detecting Fe3+ up to 400 μM concentration with a 3.14 μM detection limit. This sensor was used for Fe3+ detection in real tap and lake water and demonstrated satisfactory recovery equal to 102.3–108.0% and 103.5–108.5%, respectively. Photocatalytic activity of our Si-N-CQDs was demonstrated using methylene blue (MB) organic dye. The degradation rate of MB under visible light irradiation increased 2.7 times under the presence of Si-N-CQDs within 60 min. Such excellent performance was attributed to very efficient light absorption of Si-N-CQDs as well as excellent electron transfer and separation of photogenerated charge carriers.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENVIRONMENTAL SCIENCES 环境科学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.90 238 Science Citation Index Science Citation Index Expanded Not
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